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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

A Technical Guide to a Privileged Scaffold in Multidrug
Resistance Reversal and Sensory Modulation[1][2]
Executive Summary
4,6-Dimethyloctan-1-ol (CAS 66719-33-3) is a chiral acyclic monoterpenoid alcohol that

serves as a critical "privileged scaffold" in modern drug discovery.[1] While often overlooked as

a standalone pharmacological agent, its biological significance is bipartite:[1]

Chemosensory Modulation: It and its derivatives act as sensory stimulation agents

(cooling/tingling) in topical applications, likely via TRP channel modulation.[1]

MDR Reversal Intermediate: It is the requisite lipophilic building block for the total synthesis

of Dysoxylactam A, a potent macrocyclolipopeptide capable of reversing P-glycoprotein (P-

gp) mediated multidrug resistance (MDR) in cancer cells.[1]

This guide analyzes the molecule’s structural utility, its role in overcoming chemotherapeutic

resistance, and the stereoselective protocols required for its synthesis.[1]
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Chemical Architecture & Stereochemical Criticality
Structural Analysis
4,6-Dimethyloctan-1-ol possesses a saturated C10 backbone with methyl branching at

positions C4 and C6.[1] This creates two stereogenic centers, resulting in four possible

stereoisomers.[1] In biological systems, the specific configuration (

or

) often dictates binding affinity to hydrophobic pockets of target proteins, such as the
transmembrane domains of efflux pumps.[1]

Molecular Formula:

[1][2]

Molecular Weight: 158.28 g/mol [1]

Key Feature: The 4,6-dimethyl motif mimics the isoprenoid units found in natural

pheromones and membrane-anchoring lipids, facilitating deep insertion into the lipid bilayer.

[1]

The Synthetic Pathway (Contextual Logic)
The biological value of 4,6-dimethyloctan-1-ol is best understood through its conversion into

Dysoxylactam A.[1] The alcohol provides the specific "lipid tail" geometry required for the

macrocycle to bind P-gp and inhibit drug efflux.[1]
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Figure 1: The strategic role of 4,6-dimethyloctan-1-ol as the lipophilic anchor in the synthesis

of MDR-reversing agents.[1]

Pharmacological Significance: The Dysoxylactam
Connection[1]
The primary biological utility of 4,6-dimethyloctan-1-ol is its function as the lipophilic moiety of

Dysoxylactam A.[1] Research indicates that the specific branching of this alcohol is essential

for the lipopeptide's ability to block P-glycoprotein (P-gp), a transporter responsible for pumping

chemotherapy drugs out of cancer cells.[1]

Mechanism of Action
When incorporated into Dysoxylactam A, the 4,6-dimethyloctan-1-ol fragment acts as a

"molecular wedge."[1]

Membrane Insertion: The lipophilic tail inserts into the cancer cell membrane.[1]

Allosteric Inhibition: It binds to the transmembrane domain of P-gp, locking the transporter in

an inactive conformation.[1]

Chemosensitization: This prevents the efflux of cytotoxic drugs (e.g., Doxorubicin,

Paclitaxel), restoring their efficacy.[1][3]

Quantitative Efficacy Data
The following table summarizes the potency of the final product (synthesized using 4,6-
dimethyloctan-1-ol) against resistant cancer cell lines.
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Cell Line
Resistance
Type

Drug Partner
Reversal Fold
(RF)

IC50 (µM)

MCF-7/ADR

Doxorubicin-

Resistant Breast

Cancer

Doxorubicin 1039.7 10.0

KBv200

Vincristine-

Resistant Oral

Cancer

Vincristine 85.2 5.0

A549/Taxol

Paclitaxel-

Resistant Lung

Cancer

Paclitaxel 28.4 10.0

Data Source: Derived from Dysoxylactam A bioassays [1, 2].[1] Note: The alcohol itself is non-

cytotoxic; its value lies in enabling this potency.[1]

Sensory & Fragrance Activity[1]
Beyond oncology, 4,6-dimethyloctan-1-ol and its methoxy-derivatives exhibit activity in the

peripheral nervous system, specifically regarding sensory perception.[1]

Cooling Sensation: Patent literature identifies the molecule as a "sensory stimulation agent"

[3].[1] Unlike menthol, which has a strong odor, this alcohol provides a cooling or tingling

sensation with a milder olfactory profile.[1]

Mechanism: The activity suggests modulation of TRPM8 (Transient Receptor Potential

Melastatin 8), the primary ion channel responsible for cold sensation.[1] The C10 chain

length and methyl branching provide the steric bulk necessary to gate the channel without

causing the irritation associated with capsaicinoids.[1]

Odor Profile: Described as having a faint, waxy, floral note, making it suitable as a fixative in

fragrance formulations where "neutral" lipophilicity is required.[1]

Experimental Protocols
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Protocol A: Stereoselective Synthesis of 4,6-
Dimethyloctan-1-ol
Context: This protocol ensures the correct stereochemistry required for biological activity, as

described in the total synthesis of Dysoxylactam A [2].

Reagents:

Precursor: Chiral unsaturated aldehyde or ester (e.g., derived from Citronellal).[1]

Catalyst: Palladium on Carbon (Pd/C, 10% w/w).[1]

Solvent: Ethyl Acetate (EtOAc).[1]

Atmosphere: Hydrogen gas (

).[1]

Step-by-Step Workflow:

Preparation: Dissolve the unsaturated precursor (Compound 6 in reference schema) in

anhydrous EtOAc (0.1 M concentration).

Catalyst Addition: Carefully add Pd/C (10% by weight relative to substrate) under an argon

blanket to prevent ignition.[1]

Hydrogenation: Purge the vessel with

and maintain a hydrogen atmosphere (balloon pressure or 1 atm) for 12 hours at room
temperature (

).

Criticality: Vigorous stirring is essential to overcome mass transfer limitations.[1]

Filtration: Filter the reaction mixture through a Celite pad to remove the palladium catalyst.

Wash the pad with EtOAc (

volume).[1]
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Purification: Concentrate the filtrate under reduced pressure. If necessary, purify via flash

column chromatography (Silica gel, Hexane:EtOAc gradient) to obtain the pure alcohol as a

colorless oil.[1]

Validation: Verify structure via

NMR. Look for the disappearance of alkene protons and the retention of the C4/C6 methyl
doublets.[1]

Protocol B: P-gp Inhibition Assay (Functionality Check)
Context: To validate the biological utility of the synthesized scaffold after incorporation into a

peptide.[1]

Cell Culture: Seed MCF-7/ADR (resistant) cells in 96-well plates (

cells/well).

Treatment: Treat cells with the cytotoxic drug (e.g., Doxorubicin) at varying concentrations

(0.01 - 100 µM) in the presence or absence of the test compound (10 µM).[1]

Incubation: Incubate for 48-72 hours at

, 5%

.

Readout: Assess cell viability using an MTT or CCK-8 assay.

Calculation: Calculate the

shift. The Reversal Fold (RF) is calculated as:

[1]

Self-Validation: An RF > 10 indicates significant biological activity of the scaffold-

containing lipopeptide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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